Cas no 2138570-84-8 (7-cyclopropyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 7-cyclopropyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-carbaldehyde
• CAS No: 2138570-84-8
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 6296086
• PubChem ID: 165777869
• Update Time: 2025-09-28

7-cyclopropyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-carbaldehyde
• 2138570-84-8
• 7-cyclopropyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-carbaldehyde
• EN300-1197390

• Inchi： 1S/C15H16N2O/c1-15(5-6-15)14-12(9-18)17-7-4-11(10-2-3-10)8-13(17)16-14/h4,7-10H,2-3,5-6H2,1H3
• InChI Key： GXWGRCLDWDIBQE-UHFFFAOYSA-N
• SMILES： O=CC1=C(C2(C)CC2)N=C2C=C(C=CN12)C1CC1

Computed Properties

• Exact Mass: 240.126263138g/mol
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.4Ų

Additional information on 7-cyclopropyl-2-(1-methylcyclopropyl)imidazo1,2-apyridine-3-carbaldehyde

Introduction to 7-Cyclopropyl-2-(1-Methylcyclopropyl)imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 2138570-84-8)

7-Cyclopropyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 2138570-84-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of new drugs for the treatment of neurological disorders and cancer. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 7-cyclopropyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-carbaldehyde is noteworthy for its intricate arrangement of functional groups. The imidazopyridine core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. The presence of cyclopropyl and methylcyclopropyl substituents adds to the compound's structural complexity and contributes to its unique pharmacological profile. These substituents are known to influence the compound's lipophilicity, metabolic stability, and receptor binding affinity, making it a valuable candidate for drug development.

The synthesis of 7-cyclopropyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-carbaldehyde has been extensively studied in recent years. One of the most common approaches involves the condensation of 3-cyanoimidazo[1,2-a]pyridine with an appropriate aldehyde or ketone followed by reduction and subsequent oxidation steps. This multi-step process allows for the precise control of the final product's structure and purity. Recent advancements in synthetic methodologies have also led to more efficient and environmentally friendly routes for the production of this compound, which is crucial for large-scale manufacturing in the pharmaceutical industry.

In terms of biological activity, 7-cyclopropyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-carbaldehyde has demonstrated significant potential as a modulator of various receptors and enzymes. Studies have shown that this compound exhibits potent activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, it has been found to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 7-cyclopropyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-carbaldehyde have also been extensively investigated. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a therapeutic agent. Its high oral bioavailability and low toxicity profile make it suitable for chronic administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-cyclopropyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-carbaldehyde in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for further clinical studies to explore its potential as a novel therapeutic agent.

In conclusion, 7-cyclopropyl-2-(1-methylcyclopropyl)imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 2138570-84-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.